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Compound of Interest

Compound Name: 8-Bromocinnoline

CAS No.: 67888-34-0

Cat. No.: B3193085

Get Quote

This document provides essential procedural guidance for the safe handling and disposal of 8-
bromocinnoline, a brominated heterocyclic compound utilized in various research and

development applications, including medicinal chemistry and materials science.[1][2] Given its

classification as a halogenated organic compound and its potential as a skin and eye irritant,

adherence to stringent disposal protocols is not merely a matter of regulatory compliance but a

critical component of laboratory safety.[3] This guide is designed for researchers, scientists,

and drug development professionals, offering a framework built on established safety principles

for hazardous chemical waste management. The procedures outlined are derived from data on

structurally analogous compounds and federal guidelines for halogenated waste, ensuring a

cautious and compliant approach.

Hazard Identification and Immediate Safety
Precautions
Before any handling or disposal, it is imperative to be fully aware of the potential hazards

associated with 8-bromocinnoline. While specific toxicological data for this compound is

limited, information from close structural analogs like 8-bromoquinoline provides a reliable

basis for risk assessment.[3][4]
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Hazard Profile Summary
The hazard profile below is synthesized from GHS classifications of structurally similar

compounds. This conservative approach ensures that all personnel are adequately protected.
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Hazard
Classificati
on

GHS
Category

Pictogram
Signal
Word

Rationale &
Key
Statements

Source(s)

Skin

Corrosion/Irrit

ation

Category 2 Warning

Causes skin

irritation

(H315).

Prolonged or

repeated

contact

should be

avoided.

[3]

Serious Eye

Damage/Irrita

tion

Category 2A Warning

Causes

serious eye

irritation

(H319).

Direct contact

can result in

significant

discomfort

and potential

injury.

[3]

Specific

Target Organ

Toxicity

(Single

Exposure)

Category 3 Warning

May cause

respiratory

irritation

(H335).

Vapors or

dusts should

not be

inhaled.

[3]

Hazardous

Decompositio

n

Not

Applicable

Not

Applicable

Not

Applicable

Thermal

decompositio

n can

produce toxic

gases,

including

[4]
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nitrogen

oxides (NOx),

carbon

oxides (CO,

CO2), and

hydrogen

bromide

(HBr).[4]

Essential Personal Protective Equipment (PPE) and
Controls
Proper protection is non-negotiable. The causality is clear: engineering controls and PPE form

the primary barrier between the researcher and chemical exposure.

Engineering Controls: All handling and disposal preparation involving 8-bromocinnoline
must be conducted within a properly functioning and certified chemical fume hood.[5] This is

to prevent the inhalation of any dusts or vapors and to contain potential spills.

Eye Protection: Chemical safety goggles or a full-face shield are mandatory to protect

against splashes.[4]

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves. Inspect gloves for

integrity before each use and wash hands thoroughly after removal.

Body Protection: A standard laboratory coat must be worn and kept fully fastened.

Waste Characterization and Segregation: The
Foundation of Compliance
Proper disposal begins with correct waste characterization. 8-Bromocinnoline falls under the

category of halogenated organic waste. This classification is critical because regulatory bodies,

such as the U.S. Environmental Protection Agency (EPA), have specific and stringent rules for

the disposal of these compounds due to their potential for environmental persistence and the

formation of hazardous byproducts during improper incineration.[6][7]
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The Cardinal Rule of Halogenated Waste Management

Non-halogenated and halogenated waste streams must never be mixed.[8] The introduction of

even a small amount of a halogenated compound like 8-bromocinnoline into a non-

halogenated solvent waste container (e.g., acetone, ethanol) contaminates the entire volume.

This action significantly increases disposal costs and regulatory complexity, as the entire

container must then be managed as the more hazardous waste type.[8]

Disposal Workflow Diagram
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Phase 1: Waste Generation & Segregation

Phase 2: Collection & Final Disposal

Generate
8-Bromocinnoline Waste

(Solid or Liquid)

Is the solvent halogenated?
(e.g., DCM, Chloroform)

Collect in Designated
HALOGENATED
Waste Container

 Yes 

STOP!
Do NOT Mix.
Consult EHS.

 No 

Label Container Correctly:
'Hazardous Waste'
'8-Bromocinnoline'

Store in Secondary
Containment in a

Designated Satellite Area

Arrange Pickup by
Institutional EHS or
Licensed Contractor

Final Disposal via
High-Temperature

Incineration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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